Cas no 14069-13-7 (5-(2-Pyrrolidin-1-yl-ethyl)-[1,3,4]thiadiazol-2-ylamine)

• Product Name: 5-(2-Pyrrolidin-1-yl-ethyl)-[1,3,4]thiadiazol-2-ylamine
• CAS No: 14069-13-7
• MF: C₈H₁₄N₄S
• MW: 198.288559436798
• MDL: MFCD07186497
• CID: 1070863
• PubChem ID: 3163212
• Update Time: 2025-04-20

5-(2-Pyrrolidin-1-yl-ethyl)-[1,3,4]thiadiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Pyrrolidin-1-yl-ethyl)-[1,3,4]thiadiazol-2-ylamine
• AC1MKU4F
• AG-A-80121
• CTK7E1511
• F2169-1196
• HMS1698F03
• ASINEX-REAG BAS 12707552
• 5-[2-(1-Pyrrolidinyl)ethyl]-1,3,4-thiadiazol-2-ylamine
• AKOS000626902
• 5-(2-(Pyrrolidin-1-yl)ethyl)-1,3,4-thiadiazol-2-amine
• SCHEMBL11908467
• 5-[2-(1-Pyrrolidinyl)ethyl]-1,3,4-thiadiazol-2-ylamine, AldrichCPR
• 14069-13-7
• EN300-237989
• 5-[2-(pyrrolidin-1-yl)ethyl]-1,3,4-thiadiazol-2-amine
• DTXSID90390326
• 5-(2-pyrrolidin-1-ylethyl)-1,3,4-thiadiazol-2-amine

• MDL： MFCD07186497
• Inchi： 1S/C8H14N4S/c9-8-11-10-7(13-8)3-6-12-4-1-2-5-12/h1-6H2,(H2,9,11)
• InChI Key： QNKZCBMXVDBJOA-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1CCN1CCCC1

Computed Properties

• Exact Mass: 198.09391764g/mol
• Monoisotopic Mass: 198.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.3Ų

5-(2-Pyrrolidin-1-yl-ethyl)-[1,3,4]thiadiazol-2-ylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT